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Compound of Interest

Compound Name:
2,6-Dimethoxypyridine-3-

carboxylic acid

Cat. No.: B100058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 16727-43-8

This technical guide provides a comprehensive overview of 2,6-Dimethoxypyridine-3-
carboxylic acid, also known as 2,6-dimethoxynicotinic acid. The document details its chemical

and physical properties, outlines a potential synthetic pathway, and explores its emerging role

in pharmaceutical research, particularly its antiproliferative activities.

Core Chemical and Physical Data
2,6-Dimethoxypyridine-3-carboxylic acid is a substituted pyridine derivative with the

molecular formula C₈H₉NO₄ and a molecular weight of 183.16 g/mol .[1] The following table

summarizes its key quantitative properties.
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Property Value Source

CAS Number 16727-43-8 [1]

Molecular Formula C₈H₉NO₄ [1]

Molecular Weight 183.16 g/mol [1]

Melting Point 140-144 °C [1]

Boiling Point 293.067 °C at 760 mmHg [1]

Density 1.279 g/cm³ [1]

Flash Point 131.043 °C [1]

pKa (Predicted) 3.63 ± 0.10 [1]

LogP 0.797 [1]

Vapor Pressure 0.000805 mmHg at 25°C [1]

Synthesis and Experimental Protocols
While a definitive, detailed experimental protocol for the synthesis of 2,6-Dimethoxypyridine-
3-carboxylic acid is not readily available in the searched literature, a plausible synthetic route

can be inferred from the synthesis of its structural analogs. A common precursor for such

compounds is 2,6-dichloronicotinic acid.

A potential two-step synthesis is proposed:

Methoxylation of 2,6-dichloronicotinic acid: The first step would involve the substitution of the

two chlorine atoms with methoxy groups. This can be achieved by reacting 2,6-

dichloronicotinic acid with a methoxide source, such as sodium methoxide, in a suitable

solvent.

Hydrolysis (if starting from an ester): If the reaction is performed on an ester of 2,6-

dichloronicotinic acid, a subsequent hydrolysis step would be necessary to convert the ester

back to the carboxylic acid.

Generalized Experimental Protocol (based on related syntheses):
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Step 1: Synthesis of 2,6-Dimethoxynicotinic Acid from 2,6-Dichloronicotinic Acid

Reactants:

2,6-Dichloronicotinic acid

Sodium methoxide (or a similar methoxylating agent)

Methanol (or another suitable solvent)

Procedure:

Dissolve 2,6-dichloronicotinic acid in an excess of methanol.

Slowly add a solution of sodium methoxide in methanol to the reaction mixture.

Heat the mixture under reflux for a specified period, monitoring the reaction progress using

techniques like Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture and neutralize it with an appropriate acid

(e.g., hydrochloric acid) to precipitate the product.

Filter the precipitate, wash it with cold solvent, and dry it to obtain the crude 2,6-
Dimethoxypyridine-3-carboxylic acid.

Further purification can be achieved by recrystallization from a suitable solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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